Cas no 218772-62-4 (Tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate)

• Product Name: Tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate
• CAS No: 218772-62-4
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• MDL: MFCD08275206
• CID: 92460
• PubChem ID: 15378323
• Update Time: 2025-09-21

Tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate
• [1-(TERT-BUTOXYCARBONYL)INDOL-3-YL]ACETONITRILE
• 3-(Cyanomethyl)-1H-indole-1-carboxylic acid tert-butyl ester
• tert-butyl 3-(cyanomethyl)indole-1-carboxylate
• (1-tert-butoxycarbonylindol-3-yl)acetonitrile
• (1-tert-butoxycarbonyl-indol-3-yl)acetonitrile
• 3-cyanomethyl-indole-1-carboxylic acid tert-butyl ester
• 3-cyanomethylindole-1-carboxylic acid-tert-butyl ester
• AGN-PC-00P1S4
• AK103571
• ANW-64673
• CTK8C0435
• I10-0572
• KB-80887
• SureCN273000
• tertiary butyl-3-(cyanomethyl)-1
• 1H-Indole-1-carboxylic acid, 3-(cyanomethyl)-, 1,1-dimethylethyl ester
• YCQLNYZZVFUWIZ-UHFFFAOYSA-N
• 1084AB
• AX8235110
• 218772-62-4
• tert-butyl3-(cyanomethyl)-1H-indole-1-carboxylate
• AB8618
• tertiary butyl-3-(cyanomethyl)-1-H-indole-1-carboxylate
• AKOS015898521
• SCHEMBL273000
• FT-0760453
• MFCD08275206
• CS-13575
• 3-cyanomethyl -indole-1-carboxylic acid tert-butyl ester
• CS-M0670
• DTXSID90572185
• (1-tert-butoxycarbonyl indol-3-yl)acetonitrile
• DB-066649
• Tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate

• MDL： MFCD08275206
• Inchi： 1S/C15H16N2O2/c1-15(2,3)19-14(18)17-10-11(8-9-16)12-6-4-5-7-13(12)17/h4-7,10H,8H2,1-3H3
• InChI Key： YCQLNYZZVFUWIZ-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(CC#N)C2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 256.12128
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 2.9

Experimental Properties

• Density: 1.10
• Boiling Point: 410.965°C at 760 mmHg
• Flash Point: 202.344°C
• Refractive Index: 1.559
• PSA: 55.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids